Cas no 2743825-86-5 (2-bromo-6,7-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-8(5H)-one)

• Product Name: 2-bromo-6,7-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-8(5H)-one
• CAS No: 2743825-86-5
• MF: C₅H₅BrN₄O
• MW: 217.023399114609
• CID: 6834064
• PubChem ID: 154574905
• Update Time: 2025-02-21

2-bromo-6,7-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-8(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6,7-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazin-8-one
• 2743825-86-5
• 2-bromo-6,7-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-8(5H)-one

• Inchi： 1S/C5H5BrN4O/c6-5-8-3-4(11)7-1-2-10(3)9-5/h1-2H2,(H,7,11)
• InChI Key： MVUKQJNUGUSNBA-UHFFFAOYSA-N
• SMILES： BrC1N=C2C(NCCN2N=1)=O

Computed Properties

• Exact Mass: 215.96467Da
• Monoisotopic Mass: 215.96467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.8Ų